(Z)-N-(4-((2-cyano-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)vinyl)amino)phenyl)acetamide
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Description
(Z)-N-(4-((2-cyano-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)vinyl)amino)phenyl)acetamide is a useful research compound. Its molecular formula is C20H14Cl2N4OS and its molecular weight is 429.32. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
(Z)-N-(4-((2-cyano-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)vinyl)amino)phenyl)acetamide has been studied for its potential anticancer activity. In one study, modifications to the acetamide moiety were found to enhance activity against MCF-7 breast cancer cells, with significant selectivity compared to normal breast tissue (Baker et al., 2020). Another research highlighted the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which showed considerable anticancer activity against various human tumor cell lines (Yurttaş, Tay, & Demirayak, 2015).
Antimicrobial Activity
Several studies have explored the antimicrobial potential of compounds related to this compound. For instance, derivatives have been synthesized and evaluated for their activity against various microorganisms, displaying promising results (Mistry, Desai, & Intwala, 2009). Another study focused on the synthesis of heterocyclic compounds incorporating a sulfamoyl moiety, which were found to have effective antimicrobial properties (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Crystallography and Molecular Structure
Research has also been conducted on the crystallographic properties and molecular structures of related compounds. A study on N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides revealed insights into their molecular arrangement and intermolecular interactions (Boechat et al., 2011).
Biological Synthesis and Applications
In the field of biological synthesis, the compound has been utilized as an intermediate in the synthesis of various bioactive molecules. For instance, it was involved in the chemoselective acetylation of 2-aminophenol, an important step in the synthesis of antimalarial drugs (Magadum & Yadav, 2018).
Properties
IUPAC Name |
N-[4-[[(Z)-2-cyano-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]ethenyl]amino]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14Cl2N4OS/c1-12(27)25-16-5-3-15(4-6-16)24-10-14(9-23)20-26-19(11-28-20)13-2-7-17(21)18(22)8-13/h2-8,10-11,24H,1H3,(H,25,27)/b14-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXGHOGPRSVPUER-UVTDQMKNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)NC1=CC=C(C=C1)N/C=C(/C#N)\C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14Cl2N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.